Cas no 10007-84-8 (Sodium 2,6-dichlorobenzoate)

• Product Name: Sodium 2,6-dichlorobenzoate
• CAS No: 10007-84-8
• MF: C₇H₃Cl₂NaO₂
• MW: 212.993291139603
• MDL: MFCD03265334
• CID: 1124504
• PubChem ID: 23686931
• Update Time: 2025-07-18

Sodium 2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,6-dichlorobenzoate
• Benzoic acid, 2,6-dichloro-, sodiuM salt
• AK202901
• Benzoic acid, 2,6-dichloro-, sodium salt (1:1)
• 2,6-Dichlorobenzoic acid sodium salt
• OR16956
• sodium;2,6-dichlorobenzoate
• Sodium2,6-dichlorobenzoate
• DTXSID20635616
• C7H3Cl2NaO2
• AKOS027253210
• AS-66896
• LZSRENODTOCXKJ-UHFFFAOYSA-M
• CS-0157244
• MFCD03265334
• SCHEMBL1041641
• DB-159855
• 10007-84-8

• MDL： MFCD03265334
• Inchi： 1S/C7H4Cl2O2.Na/c8-4-2-1-3-5(9)6(4)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： LZSRENODTOCXKJ-UHFFFAOYSA-M
• SMILES： ClC1C=CC=C(C=1C(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 211.9407790g/mol
• Monoisotopic Mass: 211.9407790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• PSA: 40.13000
• LogP: 1.35690

Sodium 2,6-dichlorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Sodium 2,6-dichlorobenzoate

Sodium 2,6-Dichlorobenzoate (CAS No. 10007-84-8): An Overview and Recent Research Advances

Sodium 2,6-dichlorobenzoate (CAS No. 10007-84-8) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is a sodium salt of 2,6-dichlorobenzoic acid, characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to Sodium 2,6-dichlorobenzoate.

Chemical Properties

Sodium 2,6-dichlorobenzoate is a white crystalline solid with the molecular formula C₈H₄Cl₂NaO₂. It has a molecular weight of approximately 215.03 g/mol. The compound is highly soluble in water and exhibits good stability under normal conditions. Its melting point is around 315°C, making it suitable for various industrial processes that require high thermal stability.

The chemical structure of Sodium 2,6-dichlorobenzoate consists of a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, and a carboxylate group that is ionized to form the sodium salt. This unique structure confers several important properties to the compound, such as its ability to form stable complexes with various metal ions and its potential for use in chelating agents.

Synthesis Methods

The synthesis of Sodium 2,6-dichlorobenzoate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2,6-dichlorobenzoic acid with sodium hydroxide in an aqueous medium. The reaction can be represented as follows:

C₈H₄Cl₂COOH + NaOH → C₈H₄Cl₂COONa + H₂O

This method is straightforward and yields high purity products. Another method involves the direct neutralization of 2,6-dichlorobenzoic acid with sodium bicarbonate or sodium carbonate. This approach is often preferred in industrial settings due to its simplicity and cost-effectiveness.

Applications in Industry and Research

Sodium 2,6-dichlorobenzoate finds extensive use in various industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of several drugs and active pharmaceutical ingredients (APIs). Its ability to form stable complexes with metal ions makes it valuable in the development of chelating agents for medical applications.

In the chemical industry, Sodium 2,6-dichlorobenzoate is used as a precursor for the synthesis of other organic compounds and as a reagent in organic synthesis reactions. It is also employed in the formulation of dyes and pigments due to its color-stabilizing properties.

Safety and Environmental Considerations

The safety profile of Sodium 2,6-dichlorobenzoate is generally favorable when handled under appropriate conditions. However, like many chemicals, it should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

In terms of environmental impact, studies have shown that Sodium 2,6-dichlorobenzoate has low toxicity to aquatic organisms when used within recommended concentrations. However, it is important to follow best practices for waste disposal to prevent environmental contamination.

Recent Research Advances

The ongoing research on Sodium 2,6-dichlorobenzoate continues to uncover new applications and improve our understanding of its properties. Recent studies have explored its potential as a chelating agent for metal ions in environmental remediation processes. For example, researchers at the University of California have demonstrated that Sodium 2,6-dichlorobenzoate-based chelating agents can effectively remove heavy metals from contaminated soil and water sources.

In the pharmaceutical sector, there has been increasing interest in using Sodium 2,6-dichlorobenzoate-derived compounds as prodrugs for targeted drug delivery systems. A study published in the Journal of Medicinal Chemistry highlighted the development of a novel prodrug based on Sodium 2,6-dichlorobenzoate, which showed enhanced solubility and improved pharmacokinetic properties compared to traditional formulations.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for Sodium 2,6-dichlorobenzoate are promising across multiple fields. Continued research into its chemical properties and potential applications will likely lead to new innovations and advancements. As scientists and engineers explore novel uses for this versatile compound, it is expected that its importance will only grow in the coming years.

In conclusion, Sodium 2,6-dichlorobenzoate (CAS No. 10007-84-8) is a valuable compound with a wide range of applications in both industry and research. Its unique chemical structure and properties make it an essential component in various processes and products. By staying informed about the latest research developments and adhering to best practices for safety and environmental stewardship, we can continue to harness the full potential of this remarkable compound.